Cas no 63139-97-9 ((2-Methylthiazol-5-yl)methanamine)

(2-Methylthiazol-5-yl)methanamine structure
63139-97-9 structure
Product Name:(2-Methylthiazol-5-yl)methanamine
CAS No:63139-97-9
MF:C5H8N2S
MW:128.195419311523
MDL:MFCD02853614
CID:958807
PubChem ID:19046689
Update Time:2025-04-19

(2-Methylthiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Methylthiazol-5-yl)methanamine
    • (2-methyl-1,3-thiazol-5-yl)methanamine
    • 2-methyl-5-thiazole-methane-amine
    • 5-(aminomethyl)-2-methylthiazole
    • AC1Q2P2I
    • AG-B-74024
    • ANW-68740
    • C-2-methylthiazole-5-ylmethylamine
    • CTK6C4392
    • SureCN243107
    • C-(2-Methyl-thiazol-5-yl)-methylamine
    • XYRSJQNUWZHRBX-UHFFFAOYSA-N
    • 5-Thiazolemethanamine, 2-methyl-
    • SCHEMBL243107
    • (2-Methyl-1,3-thiazol-5-yl)methanamine, AldrichCPR
    • A902007
    • SB38030
    • EX-A4602
    • F14010
    • 1-(2-Methyl-1,3-thiazol-5-yl)methanamine
    • DTXSID20597689
    • MFCD02853614
    • BS-12866
    • EN300-52073
    • DB-353318
    • AKOS010164972
    • (2-METHYL-1,3-THIAZOL-5-YL)METHYLAMINE
    • (2-methylthiazol-5-yl)methanamine;
    • 63139-97-9
    • AM804163
    • CS-0113081
    • MDL: MFCD02853614
    • Inchi: 1S/C5H8N2S/c1-4-7-3-5(2-6)8-4/h3H,2,6H2,1H3
    • InChI Key: XYRSJQNUWZHRBX-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC=C1CN

Computed Properties

  • Exact Mass: 128.04094
  • Monoisotopic Mass: 128.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91

(2-Methylthiazol-5-yl)methanamine Security Information

(2-Methylthiazol-5-yl)methanamine Pricemore >>

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